Cas no 2171416-52-5 (5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-(trifluoromethyl)pentanoic acid)

• Product Name: 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-(trifluoromethyl)pentanoic acid
• CAS No: 2171416-52-5
• MF: C₂₄H₂₅F₃N₂O₅
• MW: 478.460917234421
• CID: 6050524
• PubChem ID: 165527311
• Update Time: 2025-11-01

5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-(trifluoromethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-(trifluoromethyl)pentanoic acid
• 2171416-52-5
• 5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-(trifluoromethyl)pentanoic acid
• EN300-1508364

• Inchi： 1S/C24H25F3N2O5/c1-14(22(32)28-11-10-15(12-21(30)31)24(25,26)27)29-23(33)34-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,14-15,20H,10-13H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t14-,15?/m1/s1
• InChI Key： ISKJRQLXBOAVFP-GICMACPYSA-N
• SMILES： FC(C(CC(=O)O)CCNC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 478.17155639g/mol
• Monoisotopic Mass: 478.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-(trifluoromethyl)pentanoic acid

Comprehensive Analysis of 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-(trifluoromethyl)pentanoic acid (CAS No. 2171416-52-5)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-(trifluoromethyl)pentanoic acid (CAS 2171416-52-5) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology. Researchers are increasingly focusing on this compound due to its unique structural features, including the trifluoromethyl group, which enhances metabolic stability and bioavailability—a hot topic in modern medicinal chemistry.

The compound's CAS number 2171416-52-5 serves as a critical identifier in chemical databases, linking to studies exploring its applications in peptide-based therapeutics. With the growing demand for targeted therapies and personalized medicine, questions like "How do Fmoc-amino acids improve peptide synthesis efficiency?" or "What are the advantages of trifluoromethylated building blocks in drug design?" frequently appear in scientific searches. This reflects the compound's relevance in addressing current challenges in bioconjugation and prodrug development.

Structurally, the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group in this molecule provides temporary protection for the amine functionality during synthesis—a feature that aligns with green chemistry principles by enabling milder deprotection conditions. The 2R configuration ensures stereochemical precision, crucial for maintaining biological activity in chiral drugs. These attributes make CAS 2171416-52-5 particularly valuable when researchers investigate "How to optimize peptide coupling reactions" or "Best practices for sterically hindered amino acid incorporation."

Recent publications highlight the compound's utility in developing protease-resistant peptides and PET imaging probes, areas gaining traction in cancer research and neurological studies. The trifluoromethyl pentanoic acid moiety contributes to enhanced membrane permeability—a key consideration when addressing FAQs like "How to improve blood-brain barrier penetration in CNS-targeting peptides?" Analytical techniques such as HPLC and LC-MS are typically employed to verify the purity of this Fmoc-protected derivative, meeting stringent requirements for pharmaceutical intermediates.

From a commercial perspective, suppliers often list this compound under search terms like "high-purity Fmoc-amino acids" or "custom trifluoromethyl peptide building blocks." The growing interest in macrocyclic peptides and peptidomimetics further drives demand for specialized intermediates like CAS 2171416-52-5. Proper storage recommendations (typically -20°C under inert atmosphere) and handling protocols are frequently discussed in technical forums, reflecting practical concerns in laboratory settings.

In conclusion, 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-(trifluoromethyl)pentanoic acid represents a sophisticated tool for medicinal chemists addressing contemporary challenges in peptide drug development. Its combination of Fmoc protection, chiral integrity, and fluorine incorporation makes it particularly valuable for researchers investigating next-generation therapeutics and diagnostic agents. As the pharmaceutical industry continues to explore targeted drug delivery systems and precision medicine approaches, compounds like CAS 2171416-52-5 will remain essential building blocks in cutting-edge research.